BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Electrostatic
Interactions of Polyquaternium-10

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: PQ-10
CAS No.: 927691-21-2
Cat. No.: B1677981
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Polyquaternium-10, a cationic derivative of hydroxyethyl cellulose, is a versatile polymer with
significant applications in personal care and advanced drug delivery systems. Its utility is
primarily dictated by the electrostatic interactions between its quaternary ammonium groups
and negatively charged surfaces. This technical guide provides a comprehensive overview of
the fundamental principles governing these interactions, including the polymer's synthesis,
physicochemical properties, and its behavior in solution and at interfaces. A key focus is placed
on its complexation with anionic surfactants and its role in the formation of coacervates, which
Is critical for its deposition and film-forming properties. Furthermore, this guide delves into the
application of Polyquaternium-10 in drug and gene delivery, exploring its function in
mucoadhesion and endosomal escape of therapeutic payloads. Detailed experimental
protocols for characterizing these electrostatic interactions are provided, alongside quantitative
data for various grades of the polymer to aid in formulation development.

Introduction
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Polyquaternium-10 is a water-soluble, cationic polymer widely utilized for its conditioning, anti-
static, and film-forming properties.[1][2] It is synthesized by the quaternization of hydroxyethyl
cellulose (HEC), introducing positively charged quaternary ammonium groups onto the
cellulose backbone.[3] This cationic nature is the cornerstone of its functionality, driving its
adsorption onto anionic surfaces such as hair, skin, and mucosal tissues.[4][5] In drug delivery,
these electrostatic interactions are harnessed to enhance the bioavailability of therapeutic
agents, facilitate gene transfection, and improve the residence time of formulations at target
sites.[6][7] Understanding the nuances of these electrostatic interactions is paramount for the
rational design of effective and stable formulations.

Synthesis and Chemical Structure

Polyquaternium-10 is produced through a multi-step process that begins with the modification
of cellulose, a naturally occurring polysaccharide. The synthesis primarily involves the reaction
of hydroxyethyl cellulose with a cationic etherifying agent, typically 2,3-
epoxypropyltrimethylammonium chloride (EPTMAC) or a similar compound.[8]

The general chemical structure of Polyquaternium-10 features a cellulosic backbone with
repeating glucopyranose units. Hydroxyethyl groups are attached to this backbone, and a
portion of these are further modified with quaternary ammonium side chains. The positive
charge of the quaternary ammonium group is independent of pH, ensuring a consistent cationic
character across a wide range of formulation conditions.[9]
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Polyquaternium-10 Mediated Gene Delivery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

e 2. Introduction of Cationic Conditioner Polyquaternium-7, Polyquaternium 22 and
Polyquaternium 39 - News - Guangzhou Shengqging Materials Co., Ltd.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1677981/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-electrostatic-interactions-of-polyquaternium-10
https://www.benchchem.com/product/b1677981?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Structure-of-a-polyquaternium-used-in-cosmetics-Polyquaternium-10-UCARE-JR125-JR30M_fig2_226119392
https://www.shengqingmaterials.com/news-show-420.html
https://www.shengqingmaterials.com/news-show-420.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[shenggingmaterials.com]
e 3. POLYQUATERNIUM 10 - Ataman Kimya [atamanchemicals.com]
e 4. formunova.com [formunova.com]
e 5. Polyquaternium - Ataman Kimya [atamanchemicals.com]

e 6. A protocol for rheological characterization of hydrogels for tissue engineering strategies -
PubMed [pubmed.ncbi.nim.nih.gov]

e 7. univarsolutions.com [univarsolutions.com]
o 8. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

e 9. Quantitating Endosomal Escape of a Library of Polymers for mRNA Delivery - PMC
[pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Electrostatic
Interactions of Polyquaternium-10]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677981/docs#an-in-depth-technical-guide-to-the-
electrostatic-interactions-of-polyquaternium-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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